Cas no 2509221-06-9 ((R)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• CAS No: 2509221-06-9
• MF: C₂₂H₁₉NO₂S
• MW: 361.45676445961
• CID: 5085605
• PubChem ID: 102376058
• Update Time: 2025-10-29

(R)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• (R)-4-Phenyl-2-(2-((R)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• 4,5-Dihydro-2-[2-[(4-methylphenyl)sulfinyl]phenyl]-4alpha-phenyloxazole
• 2509221-06-9
• SCHEMBL20906435
• 2828432-15-9
• BS-46072

• Inchi： 1S/C22H19NO2S/c1-16-11-13-18(14-12-16)26(24)21-10-6-5-9-19(21)22-23-20(15-25-22)17-7-3-2-4-8-17/h2-14,20H,15H2,1H3/t20-,26?/m0/s1
• InChI Key： DAFPBDIGMMUDMU-DQUNLGLBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC=CC=C1C1=N[C@H](C2C=CC=CC=2)CO1)=O

Computed Properties

• Exact Mass: 361.11365002g/mol
• Monoisotopic Mass: 361.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.9